Cas no 109164-45-6 (<br>3-{[3-(methoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamoyl}p ropanoic acid)

3-{[3-(Methoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamoyl}propanoic acid is a specialized organic compound featuring a tetrahydrobenzothiophene core functionalized with a methoxycarbonyl group and a carbamoyl-linked propanoic acid moiety. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both ester and carboxylic acid functionalities allows for further derivatization, enabling the synthesis of more complex molecules. Its rigid tetrahydrobenzothiophene scaffold contributes to stability, while the polar groups enhance solubility in organic and aqueous media, facilitating downstream reactions. This compound is particularly valuable in medicinal chemistry for the development of biologically active molecules targeting enzyme inhibition or receptor modulation.
<br>3-{[3-(methoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamoyl}p ropanoic acid structure
109164-45-6 structure
Product Name:<br>3-{[3-(methoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamoyl}p ropanoic acid
CAS No:109164-45-6
MF:C14H17NO5S
MW:311.353482961655
CID:3076759
PubChem ID:675971
Update Time:2025-06-12

<br>3-{[3-(methoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamoyl}p ropanoic acid Chemical and Physical Properties

Names and Identifiers

    • <br>3-{[3-(methoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamoyl}p ropanoic acid
    • 4-{[3-(methoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}-4-oxobutanoic acid
    • 3-{[3-(methoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamoyl}propanoic acid
    • 4-{[3-(methoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]amino}-4-oxobutanoic acid
    • Oprea1_821985
    • starbld0038415
    • HMS1629N15
    • Oprea1_151996
    • SCHEMBL8288717
    • STK061022
    • CS-0335438
    • CCG-139068
    • 4-[(3-methoxycarbonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-4-oxobutanoic acid
    • AKOS000273101
    • 4-((3-(Methoxycarbonyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)amino)-4-oxobutanoic acid
    • 109164-45-6
    • MFCD00411472
    • AH-034/33960054
    • Inchi: 1S/C14H17NO5S/c1-20-14(19)12-8-4-2-3-5-9(8)21-13(12)15-10(16)6-7-11(17)18/h2-7H2,1H3,(H,15,16)(H,17,18)
    • InChI Key: PKDXWVDJPOIGCX-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)OC)C2=C1CCCC2)NC(CCC(=O)O)=O

Computed Properties

  • Exact Mass: 311.08274382Da
  • Monoisotopic Mass: 311.08274382Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 121Ų

<br>3-{[3-(methoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamoyl}p ropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1406108-50mg
4-((3-(Methoxycarbonyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)amino)-4-oxobutanoic acid
109164-45-6 98%
50mg
¥806.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1406108-100mg
4-((3-(Methoxycarbonyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)amino)-4-oxobutanoic acid
109164-45-6 98%
100mg
¥1565.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1406108-250mg
4-((3-(Methoxycarbonyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)amino)-4-oxobutanoic acid
109164-45-6 98%
250mg
¥2394.00 2024-08-09

Additional information on <br>3-{[3-(methoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamoyl}p ropanoic acid

Professional Introduction to Compound with CAS No. 109164-45-6 and Product Name: 3-{[3-(methoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamoyl}propanoic Acid

Compound with the CAS number 109164-45-6 and the product name 3-{[3-(methoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamoyl}propanoic acid represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The detailed exploration of this molecule not only highlights its chemical characteristics but also delves into its pharmacological implications and recent research findings.

The molecular structure of this compound features a benzothiophene core, which is a well-known scaffold in medicinal chemistry. The benzothiophene moiety is particularly interesting because it is frequently found in biologically active molecules, contributing to their pharmacological activity. The presence of a methoxycarbonyl group and a carbamoyl moiety further enhances the compound's potential for biological interactions. These functional groups are known to play crucial roles in modulating the pharmacokinetic and pharmacodynamic properties of drugs.

In recent years, there has been a growing interest in developing novel compounds that can interact with biological targets in unique ways. The compound with CAS no. 109164-45-6 fits well within this trend, as it combines the benzothiophene core with additional functional groups that can influence its binding affinity and selectivity. This combination makes it a promising candidate for further investigation in drug discovery and development.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Benzothiophene derivatives have shown promise in preclinical studies for their ability to modulate neurotransmitter systems. The specific arrangement of functional groups in this compound suggests that it may be able to interact with receptors or enzymes involved in neurological pathways, potentially leading to new therapeutic strategies for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

The pharmacological activity of this compound has been the focus of several recent studies. Researchers have been particularly interested in its interaction with enzymes such as cytochrome P450, which are involved in drug metabolism. Preliminary studies indicate that the compound may have a significant impact on enzyme activity, potentially leading to new insights into drug-drug interactions and metabolic pathways.

Another area of interest is the compound's potential role in anti-inflammatory therapies. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, arthritis, and cancer. The structural features of this compound suggest that it may be able to modulate inflammatory pathways by interacting with cytokines and other signaling molecules. This possibility has opened up new avenues for research into anti-inflammatory agents based on benzothiophene derivatives.

The synthesis of this compound has also been a subject of considerable interest among synthetic chemists. The multi-step synthesis involves several key steps, including the formation of the benzothiophene core and the introduction of the methoxycarbonyl and carbamoyl groups. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for pharmaceutical applications.

The analytical characterization of this compound has been performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the molecular structure and purity of the compound, confirming its identity and chemical properties.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. The unique structural properties of benzothiophene derivatives make them valuable candidates for developing new materials with specific functionalities. For instance, they can be used to create polymers with enhanced thermal stability or to develop novel organic semiconductors.

In conclusion, the compound with CAS no. 109164-45-6 and the product name 3-{[3-(methoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamoyl}propanoic acid represents a significant advancement in chemical and biomedical research. Its unique structural features and potential applications make it a promising candidate for further investigation in various therapeutic areas. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of novel treatments for neurological disorders, anti-inflammatory therapies, and beyond.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd